Cas no 957514-21-5 (1-Ethyl-1H-pyrazole-4-sulfonyl chloride)

• Product Name: 1-Ethyl-1H-pyrazole-4-sulfonyl chloride
• CAS No: 957514-21-5
• MF: C₅H₇ClN₂O₂S
• MW: 194.639278650284
• MDL: MFCD04968670
• CID: 892531
• PubChem ID: 6485337
• Update Time: 2025-05-24

1-Ethyl-1H-pyrazole-4-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 1-Ethyl-1H-pyrazole-4-sulfonyl chloride
• 1-Ethyl-1H-pyrazole-4-sulfonyl chloride (ACI)
• 1-Ethylpyrazole-4-sulfonyl chloride
• GCPANMWERFHRFN-UHFFFAOYSA-N
• BBL013063
• F2158-1819
• Z600618626
• CS-0061518
• 957514-21-5
• MFCD04968670
• FS-5398
• DTXSID30424492
• SY185099
• ALBB-000994
• STK312591
• 1-Ethyl-1H-pyrazole-4-sulfonyl chloride, AldrichCPR
• 1-Ethyl-1H-pyrazole-4-sulfonylchloride
• W17402
• AKOS000301918
• EN300-66811
• SCHEMBL2412147

• MDL： MFCD04968670
• Inchi： 1S/C5H7ClN2O2S/c1-2-8-4-5(3-7-8)11(6,9)10/h3-4H,2H2,1H3
• InChI Key： GCPANMWERFHRFN-UHFFFAOYSA-N
• SMILES： O=S(C1=CN(CC)N=C1)(Cl)=O

Computed Properties

• Exact Mass: 193.9916763 g/mol
• Monoisotopic Mass: 193.9916763 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 223
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 194.64
• XLogP3: 0.6
• Topological Polar Surface Area: 60.3Ų

1-Ethyl-1H-pyrazole-4-sulfonyl chloride Security Information

• Hazard Category Code： 43
• Safety Instruction： 36/37
• Hazardous Material Identification：
• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles

Additional information on 1-Ethyl-1H-pyrazole-4-sulfonyl chloride

Introduction to 1-Ethyl-1H-Pyrazole-4-Sulfonyl Chloride (CAS No. 957514-21-5)

1-Ethyl-1H-pyrazole-4-sulfonyl chloride (CAS No. 957514-21-5) is a versatile and intriguing compound that has garnered significant attention in the fields of organic synthesis, materials science, and pharmaceutical research. This compound, characterized by its pyrazole ring and sulfonyl chloride functional group, exhibits unique chemical properties that make it a valuable intermediate in the synthesis of various bioactive molecules and advanced materials.

The pyrazole ring in this compound is a five-membered aromatic heterocycle containing two nitrogen atoms, which contributes to its stability and reactivity. The sulfonyl chloride group, on the other hand, is highly reactive and can participate in nucleophilic substitutions, making it a key functional group in organic transformations. Recent studies have highlighted the potential of pyrazole sulfonyl chloride derivatives in drug design, particularly in the development of kinase inhibitors and other therapeutic agents.

Recent advancements in synthetic chemistry have enabled the efficient preparation of 1-Ethyl-1H-pyrazole-4-sulfonyl chloride through various routes, including one-pot synthesis methods that minimize reaction steps and improve yield. These methods often involve the use of microwave-assisted synthesis or catalytic systems to enhance reaction efficiency, aligning with the growing trend toward sustainable and green chemistry practices.

One of the most promising applications of this compound lies in its role as an intermediate in the synthesis of bioactive pyrazole derivatives. Researchers have demonstrated that substituting the ethyl group on the pyrazole ring with other functional groups can significantly alter the compound's pharmacokinetic properties, making it a valuable tool in drug discovery efforts. For instance, studies have shown that certain analogs exhibit potent anti-inflammatory and anticancer activities, underscoring the potential of this compound as a lead structure for therapeutic development.

In addition to its role in pharmaceutical research, 1-Ethyl-1H-pyrazole-4-sulfonyl chloride has also found applications in materials science. Its ability to undergo various coupling reactions makes it a useful building block for constructing advanced materials such as polymers and hybrid organic-inorganic frameworks. Recent research has explored its use in synthesizing stimuli-responsive materials, which can exhibit reversible changes in their properties under external stimuli like temperature or pH.

The reactivity of sulfonyl chloride groups has also been leveraged in developing novel catalytic systems. For example, researchers have reported the use of this compound as a precursor for sulfonamide-based catalysts, which exhibit high activity and selectivity in various organic transformations. These findings highlight the potential of pyrazole sulfonyl chlorides as precursors for functional materials with tailored catalytic properties.

From an environmental perspective, understanding the fate and behavior of 1-Ethyl-1H-pyrazole-4-sulfonyl chloride in different ecosystems is crucial for assessing its potential impact on human health and the environment. Recent studies have focused on evaluating its biodegradation pathways under aerobic and anaerobic conditions, providing insights into its persistence and toxicity. These studies are essential for guiding safe handling practices and regulatory decisions related to this compound.

In conclusion, 1-Ethyl-1H-pyrazole-4-sulfonyl chloride (CAS No. 957514-21-5) is a multifaceted compound with significant potential across diverse fields of research. Its unique chemical structure, reactivity, and versatility make it an invaluable tool for scientists seeking to develop novel compounds with tailored properties. As research continues to uncover new applications and synthetic strategies for this compound, its role as a key intermediate in modern chemistry is likely to grow even further.